Cas no 1849259-99-9 (1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine
• CAS No: 1849259-99-9
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6203651
• PubChem ID: 126980346
• Update Time: 2025-10-28

1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1849259-99-9
• 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine
• EN300-1867125

• Inchi： 1S/C7H12N4/c1-11-6(5-9-10-11)7(8)3-2-4-7/h5H,2-4,8H2,1H3
• InChI Key： UYDCXGICTPXJAJ-UHFFFAOYSA-N
• SMILES： NC1(C2=CN=NN2C)CCC1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine (CAS No. 1849259-99-9)

The compound 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine (CAS No. 1849259-99-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a cyclobutane ring with a 1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

In recent years, the 1,2,3-triazole functional group has become a hotspot in drug design due to its stability, hydrogen-bonding capability, and metabolic resistance. The incorporation of a cyclobutane ring further enhances the compound's rigidity, which is crucial for targeting specific biological pathways. This dual functionality positions 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine as a promising candidate for addressing challenges in central nervous system (CNS) disorders and anti-inflammatory therapies, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the compound's CAS No. 1849259-99-9 serves as a critical identifier for researchers exploring its physicochemical properties. Analytical studies highlight its moderate solubility in polar solvents, a trait that aligns with its potential as a drug-like molecule. The methyl-substituted triazole moiety also contributes to its lipophilicity, a key parameter in pharmacokinetic optimization. These features are often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a trending topic in preclinical research.

The growing interest in click chemistry and fragment-based drug design has further amplified the relevance of this compound. Its triazole-cyclobutane hybrid structure enables efficient modular synthesis, a strategy highly valued in modern medicinal chemistry. Patent databases reveal incremental filings involving derivatives of 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine, particularly in oncology and neurology applications. This trend reflects broader industry shifts toward targeted therapies and small-molecule inhibitors, frequently queried terms in AI-driven literature searches.

Environmental and regulatory considerations also play a role in the compound's development trajectory. Unlike high-risk substances, 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine exhibits favorable safety profiles in preliminary toxicological screenings. This aligns with global demands for green chemistry and sustainable synthesis, topics dominating scientific conferences and grant proposals. Its compatibility with catalytic methods and microwave-assisted reactions further underscores its appeal to researchers prioritizing efficiency and eco-friendliness.

In material science, the compound's rigid architecture offers potential for designing high-performance polymers and coordination complexes. The triazole group's ability to act as a ligand for transition metals opens avenues for catalytic applications, another area of intense scholarly inquiry. Such interdisciplinary versatility ensures that CAS No. 1849259-99-9 remains a subject of cross-domain investigations, bridging gaps between chemistry, biology, and engineering.

To conclude, 1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutan-1-amine exemplifies the convergence of innovation and practicality in contemporary chemical research. Its structural elegance, coupled with broad applicability, makes it a focal point for studies addressing unmet needs in healthcare and technology. As computational tools like AI-driven molecular modeling advance, the compound's role in rational drug design is poised to expand, answering persistent questions in both academic and industrial settings.